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Abstract

4-Ethyl-3-thiosemicarbazide is a derivative of thiosemicarbazide, a class of compounds
recognized for their diverse biological activities. This technical guide provides an in-depth
overview of the physicochemical properties, synthesis, and spectral characterization of 4-Ethyl-
3-thiosemicarbazide. This document is intended to be a comprehensive resource for
researchers and professionals involved in medicinal chemistry and drug discovery, offering
detailed experimental methodologies and data presentation to facilitate further investigation
and application of this compound.

Physicochemical Properties

4-Ethyl-3-thiosemicarbazide, with the chemical formula C3HI9N3S, is a white to very slightly
yellow crystalline powder.[1] Its fundamental physicochemical properties are summarized in the
tables below, providing a quantitative basis for its handling, formulation, and potential biological
interactions.

Table 1: General and Physical Properties
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Property Value Reference
Molecular Formula C3H9N3S [2][3]
Molecular Weight 119.19 g/mol [3114]
Melting Point 82-84 °C [2][3]
Boiling Point 187.4 °C at 760 mmHg [2]

Density 1.142 g/cm3 [2]
Refractive Index 1.564 [2]
Appearance White to very slightly yellow o

fine crystalline powder

Property Value Reference
LogP 0.82620 2]

pKa 10.91 + 0.70 (Predicted) [1]

Vapor Pressure

0.63 mmHg at 25°C

[2]

Synthesis Protocol

The synthesis of 4-Ethyl-3-thiosemicarbazide is typically achieved through the reaction of

ethyl isothiocyanate with hydrazine hydrate.[5] This method is a common and effective route for

the preparation of N-substituted thiosemicarbazides.

Experimental Procedure

» Reaction Setup: In a suitable reaction vessel, dissolve ethyl isothiocyanate (1.378 g, 15.8
mmol) in methanol (100 mL).[5]

» Addition of Hydrazine Hydrate: Cool the solution in an ice bath. Slowly add 85% hydrazine

hydrate (0.931 g, 15.8 mmol) dropwise to the solution over a period of approximately 15

minutes.[5]
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+ Reaction: After the addition is complete, remove the ice bath and continue stirring the
reaction mixture at room temperature for 3 hours.[5]

+ [solation of Product: Remove the solvent under reduced pressure. The resulting solid can be
purified by recrystallization from methanol to yield 4-ethyl-3-thiosemicarbazide as a white
solid (0.856 g, 45% vyield).[5]

Synthesis Workflow of 4-Ethyl-3-thiosemicarbazide
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A flowchart illustrating the synthesis of 4-Ethyl-3-thiosemicarbazide.
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Spectral Characterization

Spectroscopic data is essential for the structural elucidation and confirmation of 4-Ethyl-3-
thiosemicarbazide.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum provides characteristic signals for the ethyl group (a
triplet for the methyl protons and a quartet for the methylene protons) and the N-H protons
of the thiosemicarbazide moiety.[6]

o 13C NMR: The carbon NMR spectrum shows distinct signals for the carbons of the ethyl
group and a downfield signal for the thiocarbonyl (C=S) carbon.[6]

¢ Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands
corresponding to the N-H, C-H, C-N, and C=S functional groups present in the molecule.[2]

e Mass Spectrometry (MS): Mass spectral analysis confirms the molecular weight of the
compound.[2]

Biological Activities and Potential Applications

Thiosemicarbazides and their derivatives are known to exhibit a wide range of biological
activities, including antimicrobial, antifungal, antiviral, and anticancer properties.[7][8] 4-EthylI-
3-thiosemicarbazide serves as a valuable building block in the synthesis of more complex
molecules with potential therapeutic applications.[9] For instance, it has been used in the
synthesis of saccharin derivatives that show cytotoxic activity against human breast cancer cell
lines.[1][10] Furthermore, metal complexes derived from 4-Ethyl-3-thiosemicarbazide have
been synthesized and investigated for their biological activities.[11] The imine group (C=N)
formed in thiosemicarbazone derivatives is often critical for their antimicrobial activities.[7]
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Potential Biological Activities of 4-Ethyl-3-thiosemicarbazide Derivatives
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Relationship between 4-Ethyl-3-thiosemicarbazide and its derivatives' activities.

Safety and Handling

4-Ethyl-3-thiosemicarbazide is classified as an irritant.[2] It is known to cause skin, eye, and
respiratory irritation.[3] Appropriate personal protective equipment, including gloves, safety
glasses, and a dust mask, should be worn when handling this compound.[3] It should be stored
in a cool, dry, and dark place in a sealed container.[1]

Conclusion

4-Ethyl-3-thiosemicarbazide is a versatile compound with well-defined physicochemical
properties. The straightforward synthesis and the potential for derivatization make it a valuable
precursor for the development of novel therapeutic agents. This technical guide provides a
solid foundation of data and methodologies to support further research and development efforts
in the fields of medicinal chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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